Cas no 1823920-47-3 (2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL)

• Product Name: 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL
• CAS No: 1823920-47-3
• MF: C₁₀H₁₂N₂OS₂
• MW: 240.345079421997
• CID: 4817521
• Update Time: 2025-10-12

2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL Chemical and Physical Properties

Names and Identifiers

• 2'-(METHYLTHIO)-5'H-SPIRO[CYCLOBUTANE-1,6'-THIENO[2,3-D]PYRIMIDIN]-4'-OL
• 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL

• Inchi： 1S/C10H12N2OS2/c1-14-9-11-7(13)6-5-10(3-2-4-10)15-8(6)12-9/h2-5H2,1H3,(H,11,12,13)
• InChI Key： JLBRKXNVBCUKKS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(=N2)SC)=O)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1

Additional information on 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL

Comprehensive Overview of 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL (CAS No. 1823920-47-3)

The compound 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL (CAS No. 1823920-47-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate spirocyclic architecture, combined with the presence of a thienopyrimidine core, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for novel heterocyclic compounds like 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL has surged, driven by the need for more effective and targeted therapies. This compound's methylthio and hydroxyl functional groups contribute to its unique physicochemical properties, enhancing its solubility and bioavailability. These attributes are critical for drug development, as they influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

The spirocyclobutane moiety in 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL is a key structural feature that distinguishes it from other thienopyrimidine derivatives. This rigid, three-dimensional framework can improve binding affinity to biological targets, making it a valuable scaffold for designing small-molecule therapeutics. Recent studies have explored its potential in treating conditions such as inflammatory diseases and cancer, where dysregulated kinase activity is often implicated.

From a synthetic chemistry perspective, the preparation of 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL involves multi-step reactions, including cyclization and functional group interconversion. The compound's CAS No. 1823920-47-3 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly important for researchers conducting structure-activity relationship (SAR) studies to optimize its pharmacological properties.

The growing interest in 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL is also reflected in the increasing number of patent filings and scientific publications. Its potential as a lead compound has spurred collaborations between academic institutions and pharmaceutical companies, aiming to accelerate its translation into clinical applications. Moreover, advancements in computational chemistry and molecular docking have enabled more efficient screening of its interactions with biological targets.

In the context of green chemistry, researchers are also exploring sustainable methods for synthesizing 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL, minimizing the use of hazardous reagents and reducing waste. This aligns with the broader industry trend toward environmentally friendly drug development processes. The compound's versatility and potential for structural modification further underscore its significance in modern drug discovery.

As the scientific community continues to investigate 2'-(Methylthio)-5'H-spiro[cyclobutane-1,6'-thieno[2,3-D]pyrimidin]-4'-OL, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a therapeutic agent or a chemical probe, this compound exemplifies the innovation driving the next generation of pharmaceutical breakthroughs. Its unique structure and promising biological activity make it a subject of ongoing research and development.